Cas no 1805076-43-0 (Methyl 2-amino-4-fluoro-3-nitrobenzoate)

• Product Name: Methyl 2-amino-4-fluoro-3-nitrobenzoate
• CAS No: 1805076-43-0
• MF: C₈H₇FN₂O₄
• MW: 214.150585412979
• CID: 4955032
• Update Time: 2025-05-21

Methyl 2-amino-4-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-fluoro-3-nitrobenzoate

• Inchi： 1S/C8H7FN2O4/c1-15-8(12)4-2-3-5(9)7(6(4)10)11(13)14/h2-3H,10H2,1H3
• InChI Key： UNJGTAIYIGZQBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1

Additional information on Methyl 2-amino-4-fluoro-3-nitrobenzoate

Methyl 2-amino-4-fluoro-3-nitrobenzoate: A Comprehensive Overview

Methyl 2-amino-4-fluoro-3-nitrobenzoate (CAS No. 1805076-43-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoate esters, characterized by the presence of a methyl group attached to the carboxylate moiety of a substituted benzoic acid. The substituents on the benzene ring include an amino group (-NH2), a fluoro group (-F), and a nitro group (-NO2), which collectively influence its chemical reactivity, stability, and functional properties.

The benzene ring serves as the central framework of this compound, with the substituents positioned at specific positions: the amino group at position 2, the fluoro group at position 4, and the nitro group at position 3. This arrangement imparts distinct electronic and steric effects, making Methyl 2-amino-4-fluoro-3-nitrobenzoate a versatile molecule for various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery and development.

One of the most notable aspects of this compound is its ability to undergo nucleophilic aromatic substitution reactions. The presence of electron-withdrawing groups like the nitro and fluoro groups activates certain positions on the benzene ring for such reactions. This property has been exploited in recent research to synthesize novel heterocyclic compounds with potential pharmacological activities. For instance, researchers have utilized Methyl 2-amino-4-fluoro-3-nitrobenzoate as a key intermediate in the synthesis of quinazoline derivatives, which are known for their anticancer properties.

In addition to its role in organic synthesis, Methyl 2-amino-4-fluoro-3-nitrobenzoate has also been studied for its applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in the development of new materials for catalysis and sensing applications. Recent advancements in this area have demonstrated its potential as a precursor for metal-organic frameworks (MOFs) with tailored porosity and functionality.

The synthesis of Methyl 2-amino-4-fluoro-3-nitrobenzoate typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nitration of methyl amino benzoate followed by fluorination at specific positions on the benzene ring. Researchers have optimized these steps using modern techniques such as microwave-assisted synthesis and continuous flow chemistry, which enhance reaction efficiency and reduce environmental impact.

From an environmental perspective, understanding the degradation pathways of Methyl 2-amino-4-fluoro-3-nitrobenzoate is crucial for assessing its potential impact on ecosystems. Recent studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex intermediates. However, further research is needed to fully characterize its biodegradation processes and evaluate its safety profile for industrial and commercial applications.

In conclusion, Methyl 2-amino-4-fluoro-3-nitrobenzoate (CAS No. 1805076-43-0) is a multifaceted compound with promising applications across diverse fields. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific innovation.